61-12-1

Dibucaine hydrochloride

In Stock

• CAS RN:
• 61-12-1

• Formula:
• C20H31Cl2N3O2

• InChI:
• InChI=1S/C20H29N3O2.2ClH/c1-4-7-14-25-19-15-17(16-10-8-9-11-18(16)22-19)20(24)21-12-13-23(5-2)6-3;;/h8-11,15H,4-7,12-14H2,1-3H3,(H,21,24);2*1H

• InChIKey:
• IVHBBMHQKZBJEU-UHFFFAOYSA-N

• Cinchocaine hydrochloride is the monohydrochloride salt of cinchocaine. It is used in creams, ointments and suppositories for temporary relief of pain and itching associated with skin and anorectal conditions. It contains a cinchocaine.

N-(tetrahydro-2-furanylmethyl)-N'-(3,4,5-trimethoxyphenyl)urea

In Stock

• CAS RN:
• 68061-12-1

• Formula:
• C15H22N2O5

• InChI:
• InChI=1S/C15H22N2O5/c1-19-12-7-10(8-13(20-2)14(12)21-3)17-15(18)16-9-11-5-4-6-22-11/h7-8,11H,4-6,9H2,1-3H3,(H2,16,17,18)

• InChIKey:
• QIIYFAFAEZTHBQ-UHFFFAOYSA-N

• N-(tetrahydro-2-furanylmethyl)-N'-(3,4,5-trimethoxyphenyl)urea is a useful research compound. Its molecular formula is C15H22N2O5 and its molecular weight is 310.35 g/mol. The purity is usually 95%.

4-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxobutane

In Stock

• CAS RN:
• 898761-12-1

• Formula:
• C10H9Cl2FO

• InChI:
• InChI=1S/C10H9Cl2FO/c11-5-1-2-10(14)7-3-4-9(13)8(12)6-7/h3-4,6H,1-2,5H2

• InChIKey:
• ZHCAEWTVZLQOTJ-UHFFFAOYSA-N

• 4-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxobutane is a useful research compound. Its molecular formula is C10H9Cl2FO and its molecular weight is 235.08 g/mol. The purity is usually 95%.

2-chloro-N-(4-methyl-3-sulfamoylphenyl)acetamide

In Stock

• CAS RN:
• 885461-12-1

• Formula:
• C9H11ClN2O3S

• InChI:
• InChI=1S/C9H11ClN2O3S/c1-6-2-3-7(12-9(13)5-10)4-8(6)16(11,14)15/h2-4H,5H2,1H3,(H,12,13)(H2,11,14,15)

• InChIKey:
• LSXMPIIBISISJS-UHFFFAOYSA-N

• 2-chloro-N-(4-methyl-3-sulfamoylphenyl)acetamide is a useful research compound. Its molecular formula is C9H11ClN2O3S and its molecular weight is 262.71 g/mol. The purity is usually 95%.

2-Bromo-3-ethenyl-6-methoxyphenol

• CAS RN:
• 115961-12-1

• Formula:
• C9H9BrO2

• InChI:
• InChI=1S/C9H9BrO2/c1-3-6-4-5-7(12-2)9(11)8(6)10/h3-5,11H,1H2,2H3

• InChIKey:
• HUBRUXUGSMCXTJ-UHFFFAOYSA-N

• 2-Bromo-3-ethenyl-6-methoxyphenol, also known as 2-Bromo-3-ethenyl-6-methoxyphenol, is a useful research compound. Its molecular formula is C9H9BrO2 and its molecular weight is 229.07 g/mol. The purity is usually 95%.

[(2S)-2,3-diacetyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate

Usually In Stock

• CAS RN:
• 144861-12-1

• Formula:
• C12H24NO8P

• InChI:
• InChI=1S/C12H24NO8P/c1-10(14)18-8-12(21-11(2)15)9-20-22(16,17)19-7-6-13(3,4)5/h12H,6-9H2,1-5H3/t12-/m0/s1

• InChIKey:
• GAZIIOYXDWTTMC-LBPRGKRZSA-N

• [(2S)-2,3-diacetyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate is a useful research compound. Its molecular formula is C12H24NO8P and its molecular weight is 341.29 g/mol. The purity is usually 95%.

3-(2-Fluorophenyl)-2,2-dimethylpropanoic acid

In Stock

• CAS RN:
• 1226161-12-1

• Formula:
• C11H13FO2

• InChI:
• InChI=1S/C11H13FO2/c1-11(2,10(13)14)7-8-5-3-4-6-9(8)12/h3-6H,7H2,1-2H3,(H,13,14)

• InChIKey:
• OVMMITMOTOQGOU-UHFFFAOYSA-N

• 3-(2-Fluorophenyl)-2,2-dimethylpropanoic acid is a useful research compound. Its molecular formula is C11H13FO2 and its molecular weight is 196.22 g/mol. The purity is usually 95%.

5-cyclopropyl-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)isoxazole-3-carboxamide

In Stock

• CAS RN:
• 1797861-12-1

• Formula:
• C15H18N4O3

• InChI:
• InChI=1S/C15H18N4O3/c1-19-13-4-5-21-8-10(13)12(17-19)7-16-15(20)11-6-14(22-18-11)9-2-3-9/h6,9H,2-5,7-8H2,1H3,(H,16,20)

• InChIKey:
• UXEXWIVCZBZPHD-UHFFFAOYSA-N

• 5-cyclopropyl-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C15H18N4O3 and its molecular weight is 302.334. The purity is usually 95%.

[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanamine

In Stock

• CAS RN:
• 1250661-12-1

• Formula:
• C7H12N4

• InChI:
• InChI=1S/C7H12N4/c8-3-7-5-11(10-9-7)4-6-1-2-6/h5-6H,1-4,8H2

• InChIKey:
• KELKBKXPSNKQRJ-UHFFFAOYSA-N

• [1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanamine is a useful research compound. Its molecular formula is C7H12N4 and its molecular weight is 152.2 g/mol. The purity is usually 95%.

2-Amino-3-chloro-5-fluorobenzoic acid

In Stock

• CAS RN:
• 1022961-12-1

• Formula:
• C7H5ClFNO2

• InChI:
• InChI=1S/C7H5ClFNO2/c8-5-2-3(9)1-4(6(5)10)7(11)12/h1-2H,10H2,(H,11,12)

• InChIKey:
• VVVXUPVSKDWTEH-UHFFFAOYSA-N

• 2-Amino-3-chloro-5-fluorobenzoic acid is a useful research compound. Its molecular formula is C7H5ClFNO2 and its molecular weight is 189.57 g/mol. The purity is usually 95%.

4-Ethynyl-6-methylpyrimidine

In Stock

• CAS RN:
• 1378261-12-1

• Formula:
• C7H6N2

• InChI:
• InChI=1S/C7H6N2/c1-3-7-4-6(2)8-5-9-7/h1,4-5H,2H3

• InChIKey:
• WDJVKDHYMLUAFR-UHFFFAOYSA-N

• 4-Ethynyl-6-methylpyrimidine is a useful research compound. Its molecular formula is C7H6N2 and its molecular weight is 118.14 g/mol. The purity is usually 95%.

Desmethylene Paroxetine Hydrochloride Salt

In Stock

• CAS RN:
• 1394861-12-1

• Formula:
• C18H21ClFNO3

• InChI:
• InChI=1S/C18H20FNO3.ClH/c19-14-3-1-12(2-4-14)16-7-8-20-10-13(16)11-23-15-5-6-17(21)18(22)9-15;/h1-6,9,13,16,20-22H,7-8,10-11H2;1H/t13-,16-;/m0./s1

• InChIKey:
• GIPUDSSHAJOHQK-LINSIKMZSA-N

• Paroxetine is a potent, selective serotonin reuptake inhibitor (Ki = 0.72 nM) that has been used in cases of depression and anxiety disorder. Desmethylene paroxetine is a major urinary metabolite of paroxetine. This compound may be used in urine drug testing applications involving paroxetine toxicology or forensic analysis.